Cas no 347841-83-2 (2,3,6-Trimethylphenol-d11)

• Product Name: 2,3,6-Trimethylphenol-d11
• CAS No: 347841-83-2
• MF: C₉H₁₂O
• MW: 147.258761405945
• CID: 302706
• PubChem ID: 90472142
• Update Time: 2025-04-19

2,3,6-Trimethylphenol-d11 Chemical and Physical Properties

Names and Identifiers

• Phen-3,4-d2-ol,2,5,6-tri(methyl-d3)- (9CI)
• 2,3,6-TRIMETHYLPHENOL-D11
• 2,3,6-Trimethylphenol-d111000µg
• HY-W128333S
• CS-0564526
• 347841-83-2
• 3,4-dideuterio-2,5,6-tris(trideuteriomethyl)phenol
• 2,3,6-Trimethylphenol-d11

• Inchi： 1S/C9H12O/c1-6-4-5-7(2)9(10)8(6)3/h4-5,10H,1-3H3/i1D3,2D3,3D3,4D,5D
• InChI Key： QQOMQLYQAXGHSU-JXCHDVSKSA-N
• SMILES： OC1=C(C([2H])([2H])[2H])C([2H])=C([2H])C(C([2H])([2H])[2H])=C1C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 147.157859207g/mol
• Monoisotopic Mass: 147.157859207g/mol
• Isotope Atom Count: 11
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols